![molecular formula C21H20N4O4S B2561238 Ethyl 4-({[(6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetyl}amino)benzoate CAS No. 898612-26-5](/img/structure/B2561238.png)
Ethyl 4-({[(6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetyl}amino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Characterization
- Research has demonstrated the synthesis of similar compounds with potential antimicrobial applications. For instance, derivatives have been screened for antibacterial and antifungal activities, indicating their relevance in developing new antimicrobial agents (N. Desai, P. N. Shihora, D. Moradia, 2007).
- Studies on the chemistry of sym-tetrazine and related molecules, including their synthesis and reaction mechanisms, highlight the intricate chemistry that compounds like Ethyl 4-({[(6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetyl}amino)benzoate might exhibit (I. Postovskii, V. Ershov, E. Sidorov, N. V. Serebryakova, 1977).
Potential Applications
- Molecular docking and FT-IR, FT-Raman spectroscopic studies of similar compounds have provided insights into their stability, charge delocalization, and potential inhibitory activities against specific biological targets, suggesting applications in drug development (A. El-Azab, Y. Mary, C. Y. Panicker, A. Abdel-Aziz, Ibrahim A. Al-Suwaidan, C. Alsenoy, 2016).
- Antitumor evaluation and QSAR studies of novel triazine derivatives have shown significant cytotoxic activity against certain cancer cell lines, indicating the potential of these compounds in cancer therapy (Łukasz Tomorowicz, J. Sławiński, B. Żołnowska, Krzysztof Szafrański, A. Kawiak, 2020).
- The synthesis of heterocyclic compounds and their potential in creating novel materials with specific optical properties have also been explored, suggesting applications in materials science (X. Meng, A. Natansohn, C. Barrett, P. Rochon, 1996).
Mechanism of Action
The mechanism of action would depend on the intended use of the compound. For example, many imidazole derivatives show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Properties
IUPAC Name |
ethyl 4-[[2-[(6-benzyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O4S/c1-2-29-20(28)15-8-10-16(11-9-15)22-18(26)13-30-21-23-19(27)17(24-25-21)12-14-6-4-3-5-7-14/h3-11H,2,12-13H2,1H3,(H,22,26)(H,23,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYMFDGYVVUEHNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(C(=O)N2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.